Cas no 2287317-95-5 (3-(3-Nitrophenyl)bicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-(3-Nitrophenyl)bicyclo[1.1.1]pentan-1-amine
• CAS No: 2287317-95-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5820933
• PubChem ID: 137942871
• Update Time: 2025-10-30

3-(3-Nitrophenyl)bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2287317-95-5
• 3-(3-Nitrophenyl)bicyclo[1.1.1]pentan-1-amine
• EN300-6762037

• Inchi： 1S/C11H12N2O2/c12-11-5-10(6-11,7-11)8-2-1-3-9(4-8)13(14)15/h1-4H,5-7,12H2
• InChI Key： LPLFWYPGEJGSAT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C12CC(C1)(C2)N)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(3-Nitrophenyl)bicyclo[1.1.1]pentan-1-amine

Recent Advances in the Study of 3-(3-Nitrophenyl)bicyclo[1.1.1]pentan-1-amine (CAS: 2287317-95-5)

The compound 3-(3-Nitrophenyl)bicyclo[1.1.1]pentan-1-amine (CAS: 2287317-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 3-(3-Nitrophenyl)bicyclo[1.1.1]pentan-1-amine with high purity and yield. Researchers have employed advanced techniques such as photoredox catalysis and transition metal-mediated cross-coupling reactions to optimize the synthesis process. These methods not only improve efficiency but also reduce the environmental impact of the synthesis, aligning with the growing emphasis on sustainable chemistry in pharmaceutical development.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 3-(3-Nitrophenyl)bicyclo[1.1.1]pentan-1-amine exhibits promising interactions with specific protein targets involved in neurological disorders. Notably, its ability to modulate the activity of certain neurotransmitter receptors suggests potential applications in the treatment of conditions such as depression and anxiety. However, further studies are required to fully elucidate its mechanism of action and therapeutic potential.

The pharmacokinetic properties of 3-(3-Nitrophenyl)bicyclo[1.1.1]pentan-1-amine have also been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles indicate favorable bioavailability and stability, making it a viable candidate for further drug development. Additionally, computational modeling studies have provided insights into its binding affinity and selectivity, which are critical for optimizing its efficacy and minimizing off-target effects.

Despite these promising findings, challenges remain in the clinical translation of 3-(3-Nitrophenyl)bicyclo[1.1.1]pentan-1-amine. Issues such as potential toxicity, dosage optimization, and long-term safety need to be addressed through rigorous preclinical and clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward commercialization.

In conclusion, 3-(3-Nitrophenyl)bicyclo[1.1.1]pentan-1-amine represents a compelling area of research with significant potential for therapeutic innovation. Continued exploration of its chemical and biological properties, coupled with advancements in synthetic methodologies, will be crucial for unlocking its full potential in the pharmaceutical industry. This briefing underscores the importance of interdisciplinary collaboration and sustained investment in research to bring this promising compound from the lab to the clinic.